Cas no 1313-97-9 (NEODYMIUM(III) OXIDE)

• Product Name: NEODYMIUM(III) OXIDE
• CAS No: 1313-97-9
• MF: Nd₂O₃
• MW: 336.478211402893
• MDL: MFCD00011134
• CID: 41200
• PubChem ID: 24852070
• Update Time: 2025-10-25

NEODYMIUM(III) OXIDE Chemical and Physical Properties

Names and Identifiers

• NEODYMIUM(III) OXIDE
• NEODYMIUM OXIDE
• dineodymiumtrioxide
• Neodymia
• neodymium(3+)oxide
• neodymiumoxide(nd2o3)
• neodymiumsesquioxide
• neodymiumtrioxide
• NeodymiumoxideREObluepowder
• NEODYM OXIDE
• NEODYMIUM OXIDE NANO-DISPERSION
• Nd2O3
• Neodymium(Iii)-Oxide
• Dineodymium trioxide
• Neodymiumruby
• Neodymium(III) oxide, 99.99% metals basis
• NEODYMIUM(III) OXIDE, NANOPOWDER, 99.9%
• NEODYMIUM OXIDE, 99.9%
• NeodymiumOxide99.9%Gr
• EINECS 215-214-1
• Neodymium oxide, Nd2O3
• UNII-AYT3H319PN
• 1313-97-9
• PLDDOISOJJCEMH-UHFFFAOYSA-N
• Q424466
• NEODYMIUM OXYDATUM
• DTXCID3030210
• 12648-30-5
• Neodymium trioxide
• EC 215-214-1
• Neodymium oxide (Nd2O3)
• neodymium(3+);oxygen(2-)
• Neodymium sesquioxide
• Neodymium(3+) oxide
• AYT3H319PN
• Neodymium oxide nanopowder (~100 nm)

• MDL： MFCD00011134
• Inchi： 1S/2Nd.3O/q2*+3;3*-2
• InChI Key： PLDDOISOJJCEMH-UHFFFAOYSA-N
• SMILES： [Nd+3].[Nd+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 331.80000
• Monoisotopic Mass: 331.800182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: The pure product is blue powder, and the industrial product is brown.
• Density: 7.24 g/mL at 20 °C(lit.)
• Melting Point: 2270 ºC
• Boiling Point: No data available
• Flash Point: °C
• Solubility: Insoluble in water. Soluble in acids
• Water Partition Coefficient: Insoluble
• PSA: 43.37000
• LogP: -0.30600
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in dilute acid.
• Merck: 14,6450

NEODYMIUM(III) OXIDE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：QP0185000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：5.1
• Packing Group：I; II; III
• Packing Group：I; II; III
• Hazard Level：5.1
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on NEODYMIUM(III) OXIDE

Properties and Applications of NEODYMIUM(III) OXIDE (CAS No. 1313-97-9)

NEODYMIUM(III) OXIDE, with the chemical formula Nd₂O₃, is a prominent compound in the field of inorganic chemistry and materials science. This oxide, derived from neodymium, a rare earth element, exhibits unique magnetic, optical, and catalytic properties that make it invaluable in various industrial and research applications. The compound's CAS number, 1313-97-9, serves as a unique identifier in chemical databases and literature, ensuring precise classification and reference.

The synthesis of NEODYMIUM(III) OXIDE typically involves the oxidation of neodymium metal or its salts under controlled conditions. The process often requires high temperatures and specialized atmospheres to achieve the desired purity and crystalline structure. Recent advancements in sol-gel techniques have improved the particle size control and morphology of the oxide, enhancing its performance in catalytic applications.

In terms of physical properties, NEODYMIUM(III) OXIDE is known for its vibrant purple color, which arises from the presence of neodymium ions. This coloration makes it particularly useful in pigments and dyes where a deep hue is desired. The compound also exhibits strong magnetic properties due to its unpaired electrons, making it a candidate for use in magnetic resonance imaging (MRI) contrast agents and spintronic devices.

One of the most significant applications of NEODYMIUM(III) OXIDE is in the field of catalysis. Researchers have recently discovered that this oxide can act as an efficient catalyst for various organic transformations, including oxidation and reduction reactions. Its high surface area and stability under extreme conditions make it an attractive choice for industrial processes that require robust catalytic performance.

The optical properties of NEODYMIUM(III) OXIDE have also garnered considerable attention. Due to its ability to absorb and emit light in the visible spectrum, it is utilized in phosphors for display screens and lighting technologies. Additionally, its luminescent properties have been explored for use in sensors and bioimaging techniques, where precise light emission control is crucial.

In the realm of energy storage, NEODYMIUM(III) OXIDE has shown promise as a component in advanced battery materials. Its stability at high temperatures and ability to participate in redox reactions make it a potential candidate for improving the efficiency and longevity of lithium-ion batteries. Recent studies have demonstrated its role in enhancing the cathode performance of these batteries, contributing to the development of more sustainable energy solutions.

The environmental impact of using NEODYMIUM(III) OXIDE has also been a focus of research. Studies indicate that when handled properly, this compound does not pose significant environmental hazards. However, like many rare earth elements, its extraction and processing require careful management to minimize ecological footprints. Efforts are ongoing to develop more sustainable methods for producing rare earth oxides without compromising their quality or performance.

The future prospects for NEODYMIUM(III) OXIDE are vast, with ongoing research exploring new applications in nanotechnology, electronics, and renewable energy systems. As our understanding of this compound grows, so too does its potential to revolutionize multiple industries through innovative material science solutions.